3-Methyl-3,9-diazabicyclo[4.2.1]nonan-4-one hydrochloride
Overview
Description
3-Methyl-3,9-diazabicyclo[4.2.1]nonan-4-one hydrochloride (MDBN-HCl) is a synthetic compound commonly used in scientific research. It is a highly versatile molecule, capable of being used in a variety of applications, including drug discovery, biochemical and physiological studies, and chemical synthesis. MDBN-HCl has a wide range of properties that make it an ideal compound for research.
Scientific Research Applications
3-Methyl-3,9-diazabicyclo[4.2.1]nonan-4-one hydrochloride has a wide range of applications in scientific research. It has been used in drug discovery, as a reagent in chemical synthesis, and as a probe in biochemical and physiological studies. It is also used in studies of enzyme inhibition, receptor binding, and molecular recognition.
Mechanism of Action
3-Methyl-3,9-diazabicyclo[4.2.1]nonan-4-one hydrochloride acts as a reversible inhibitor of enzymes and receptors. It binds to the active site of the enzyme or receptor and blocks the binding of the substrate. This inhibits the enzyme or receptor from performing its normal function.
Biochemical and Physiological Effects
3-Methyl-3,9-diazabicyclo[4.2.1]nonan-4-one hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit enzymes involved in the metabolism of drugs, and to inhibit the binding of hormones and neurotransmitters to their receptors. It has also been found to inhibit the activity of certain ion channels, and to affect the activity of certain enzymes involved in signal transduction and gene expression.
Advantages and Limitations for Lab Experiments
3-Methyl-3,9-diazabicyclo[4.2.1]nonan-4-one hydrochloride has several advantages for use in laboratory experiments. It is a highly soluble compound, which makes it easy to work with. It is also relatively stable and is not prone to decomposition. However, it can be toxic and should be handled with caution.
Future Directions
3-Methyl-3,9-diazabicyclo[4.2.1]nonan-4-one hydrochloride has many potential future applications. It could be used in drug discovery to identify novel drug targets, or to develop novel inhibitors of enzymes and receptors. It could also be used in studies of enzyme inhibition, receptor binding, and molecular recognition. Additionally, 3-Methyl-3,9-diazabicyclo[4.2.1]nonan-4-one hydrochloride could be used to study the effects of drugs on biochemical and physiological processes, and to develop new methods of chemical synthesis.
properties
IUPAC Name |
3-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O.ClH/c1-10-5-7-3-2-6(9-7)4-8(10)11;/h6-7,9H,2-5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIIDWBKFHFPWFM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2CCC(N2)CC1=O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-3,9-diazabicyclo[4.2.1]nonan-4-one hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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